Cas no 105602-19-5 (1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-)

• Product Name: 1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-
• CAS No: 105602-19-5
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 1157587
• Update Time: 2024-07-26

1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-

• Inchi： 1S/C10H12N4/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,11-12H2,1H3
• InChI Key： IMSSTSGPJXKUNT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N)C=C2)C(N)=CC(C)=N1

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 404.3±35.0 °C(Predicted)
• PSA: 69.86
• pka: 4.67±0.10(Predicted)